Cas no 1111577-29-7 (1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide)
1-(2-Chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide is a specialized sulfonamide derivative featuring a chloropyridine moiety and a cyclooctyl-substituted piperidine carboxamide group. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate or bioactive scaffold. The 2-chloropyridine group enhances reactivity for further functionalization, while the cyclooctyl and piperidine components contribute to steric and conformational diversity, which may influence binding affinity in target interactions. Its well-defined structure and synthetic accessibility make it a valuable candidate for structure-activity relationship studies, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and purity are critical for reproducible research applications.
1111577-29-7 structure
Product Name:1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide
CAS No:1111577-29-7
MF:C19H28ClN3O3S
MW:413.961922645569
CID:5844129
PubChem ID:33838982
Update Time:2025-06-07
1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide
- 1111577-29-7
- 1-[(2-chloropyridin-3-yl)sulfonyl]-N-cyclooctylpiperidine-4-carboxamide
- AKOS008092227
- Z237833988
- EN300-26595694
-
- Inchi: 1S/C19H28ClN3O3S/c20-18-17(9-6-12-21-18)27(25,26)23-13-10-15(11-14-23)19(24)22-16-7-4-2-1-3-5-8-16/h6,9,12,15-16H,1-5,7-8,10-11,13-14H2,(H,22,24)
- InChI Key: XCUCUODAHKLNNN-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)S(N1CCC(C(NC2CCCCCCC2)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 413.1539906g/mol
- Monoisotopic Mass: 413.1539906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 87.8Ų
1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26595694-0.05g |
1-[(2-chloropyridin-3-yl)sulfonyl]-N-cyclooctylpiperidine-4-carboxamide |
1111577-29-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-(2-chloropyridin-3-yl)sulfonyl-N-cyclooctylpiperidine-4-carboxamide Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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